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Compound of Interest

Compound Name: Calciumhypochlorite

Cat. No.: B12041100

Solubility of Calcium Hypochlorite: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of calcium
hypochlorite in various solvents. This document is intended to be a valuable resource for
researchers, scientists, and professionals in drug development who require detailed
information on the handling and properties of this compound.

Introduction

Calcium hypochlorite, with the chemical formula Ca(OCl)2, is a widely utilized inorganic
compound, primarily known for its strong oxidizing properties. It is the main active ingredient in
commercial products such as bleaching powder and chlorine powder.[1][2] Its utility as a
disinfectant for water treatment and a bleaching agent is well-established.[1][2] Understanding
its solubility is critical for its effective and safe application in various scientific and industrial
contexts. Commercial bleaching powder is not pure calcium hypochlorite but a mixture that also
contains calcium hydroxide, calcium chloride, and water.[2][3][4]

Physicochemical Properties

o Appearance: White or grayish-white solid, typically in granular or tablet form.[1][5]
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e Odor: Strong smell of chlorine due to slow decomposition in the presence of moisture.[1][2]

o Stability: As a solid, it is relatively stable.[1] Aqueous solutions are subject to decomposition,
which is influenced by factors such as concentration, pH, temperature, and light.[6]

Solubility Data

The solubility of calcium hypochlorite is significantly influenced by the solvent and temperature.

Aqueous Solubility

Calcium hypochlorite is fairly soluble in water.[7] The dissolution process involves the
dissociation of the ionic compound into calcium ions (Caz*) and hypochlorite ions (OCI™).[7]

Table 1: Solubility of Calcium Hypochlorite in Water

Temperature (°C) Solubility ( g/100 mL) Notes

Decomposes upon dissolution.
20 20

[8]

Also reported as 21 g/100 mL.
25 214

[E107][O][10][11]

The solubility of calcium hypochlorite in water increases with higher temperatures.[12][13]
However, it is important to note that at elevated temperatures, the rate of hydrolysis may also
increase, potentially affecting its stability and solubility.[13] It is also observed that calcium
hypochlorite is less soluble in hard water compared to soft or medium-hard water due to the
presence of other ions.[7][11]

Solubility in Organic Solvents

Direct solubility data for calcium hypochlorite in many organic solvents is scarce due to its high
reactivity.

Table 2: Solubility and Reactivity of Calcium Hypochlorite in Various Organic Solvents
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Solvent Solubility/Reactivity

Ethanol Insoluble; reacts with the solvent.[6][7][9]

Reacts, potentially with ignition or explosion.[10]

Other Alcohols

[14]

Reacts, can be used in the haloform reaction to
Acetone

produce chloroform.[15]

Reacts, can lead to spontaneous combustion.
Glycerol

[16][17]
Acetic Acid Reacts to produce chlorine gas.[18]

Used as a product of the haloform reaction with
Chloroform

acetone, not as a solvent.[15]

Caution: Due to its strong oxidizing nature, calcium hypochlorite can react vigorously and
sometimes explosively with organic compounds.[6][14] Extreme care must be taken when
considering its use with any organic solvent.

Experimental Protocols
General Protocol for Determining Aqueous Solubility

This protocol is a general guideline for determining the solubility of calcium hypochlorite in
water at a specific temperature.

Materials:

e Calcium hypochlorite

« Distilled or deionized water

o Constant temperature water bath

 Stirring apparatus (magnetic stirrer and stir bar)

« Filtration apparatus (e.g., vacuum filtration with a Bichner funnel and filter paper)
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e Analytical balance

e Drying oven

o Standard laboratory glassware (beakers, flasks, graduated cylinders)
Methodology:

o Temperature Control: Set the water bath to the desired temperature and allow it to
equilibrate.

e Saturation: Add an excess amount of calcium hypochlorite to a known volume of distilled
water in a flask.

» Equilibration: Place the flask in the constant temperature water bath and stir the mixture
vigorously for a sufficient amount of time to ensure equilibrium is reached (e.g., 24 hours).

« Filtration: Once equilibrium is achieved, allow the undissolved solid to settle. Carefully filter
the saturated solution to remove any excess solid. It is crucial to maintain the temperature
during filtration to prevent precipitation or further dissolution.

o Sample Weighing: Accurately weigh a portion of the clear, saturated filtrate.

» Drying: Place the weighed sample in a drying oven at a temperature that will evaporate the
water without decomposing the calcium hypochlorite (e.g., below 100°C). Dry to a constant
weight.

o Calculation: The solubility can be calculated from the mass of the dried calcium hypochlorite
and the initial mass of the saturated solution.

Assay for Available Chlorine Content

The concentration of active chlorine in a calcium hypochlorite solution can be determined by
lodometric titration.

Principle:
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Calcium hypochlorite reacts with potassium iodide in an acidic medium to liberate iodine. The
liberated iodine is then titrated with a standard solution of sodium thiosulfate using starch as an
indicator.

Reactions:

e Ca(OCl)2 + 4H* + 41~ - Ca?* + 2CI~ + 2I2 + 2H20

o |2+ 2520327 — 2| + Sa0Oe?™

Procedure:

o Accurately weigh a sample of the calcium hypochlorite solution.

e In aflask, add an excess of potassium iodide solution and acidify with acetic acid.[18]

o Immediately titrate the liberated iodine with a standardized sodium thiosulfate solution.[18]

» When the solution turns pale yellow, add a few drops of starch indicator. The solution will turn
blue.

o Continue the titration until the blue color disappears.[18]

e The concentration of available chlorine can be calculated from the volume of sodium
thiosulfate solution used.

Visualizations

Sample Preparation Equilibration Analysis

Weigh excess Add to known Stir at constant Allow undissolved Filter saturated Weigh aliquot Dry to constant Calculate
Calcium Hypochlorite volume of water temperature solid to settle solution of filtrate weight solubility

Click to download full resolution via product page

Figure 1: Experimental workflow for determining aqueous solubility.
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Figure 2: Dissolution and hydrolysis pathway of calcium hypochlorite in water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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